4-methanesulfonyl-3-methoxybenzaldehyde
Overview
Description
4-Methanesulfonyl-3-methoxybenzaldehyde is an organic compound with the molecular formula C9H10O4S. It is characterized by the presence of a methanesulfonyl group and a methoxy group attached to a benzaldehyde ring. This compound is used in various chemical reactions and has applications in scientific research.
Preparation Methods
Synthetic Routes and Reaction Conditions: 4-Methanesulfonyl-3-methoxybenzaldehyde can be synthesized through several methods. One common approach involves the sulfonylation of 3-methoxybenzaldehyde using methanesulfonyl chloride in the presence of a base such as pyridine. The reaction is typically carried out at room temperature and yields the desired product after purification.
Industrial Production Methods: In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process.
Types of Reactions:
Oxidation: this compound can undergo oxidation reactions to form corresponding carboxylic acids or other oxidized derivatives.
Reduction: Reduction of this compound can lead to the formation of alcohols or other reduced products.
Common Reagents and Conditions:
Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used under acidic or basic conditions.
Reduction: Common reducing agents include sodium borohydride or lithium aluminum hydride.
Substitution: Reagents like halogens or nucleophiles can be used under appropriate conditions to achieve substitution reactions.
Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols.
Scientific Research Applications
4-Methanesulfonyl-3-methoxybenzaldehyde has several applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of various organic compounds.
Biology: The compound can be used in the study of enzyme interactions and metabolic pathways.
Medicine: It may serve as a precursor for the development of pharmaceutical agents.
Industry: The compound is used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 4-methanesulfonyl-3-methoxybenzaldehyde involves its interaction with specific molecular targets. The methanesulfonyl group can act as an electrophile, facilitating reactions with nucleophiles. The methoxy group can influence the compound’s reactivity and stability. These interactions can affect various biochemical pathways and processes.
Comparison with Similar Compounds
3-Methoxybenzaldehyde: Lacks the methanesulfonyl group, resulting in different reactivity and applications.
4-Methoxybenzaldehyde: Similar structure but without the methanesulfonyl group, leading to different chemical properties.
4-Methanesulfonylbenzaldehyde:
Uniqueness: 4-Methanesulfonyl-3-methoxybenzaldehyde is unique due to the presence of both the methanesulfonyl and methoxy groups, which confer distinct chemical properties and reactivity. This combination allows for a wide range of applications in various fields of research and industry.
Properties
CAS No. |
1415609-52-7 |
|---|---|
Molecular Formula |
C9H10O4S |
Molecular Weight |
214.2 |
Purity |
95 |
Origin of Product |
United States |
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